Cas no 60640-97-3 (1,3-Benzenediol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-)

• Product Name: 1,3-Benzenediol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-
• CAS No: 60640-97-3
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 496384
• PubChem ID: 11459623
• Update Time: 2025-04-19

1,3-Benzenediol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]-
• 5-[2-(3-hydroxy-4-methoxyphenyl)ethyl]benzene-1,3-diol
• DTXSID80466600
• Resorcinol, 5-(3-hydroxy-4-methoxyphenethyl)-
• alpha,alpha'-Dihydro-3,5,3'-trihydroxy-4-methoxystilbene
• CHEMBL110154
• SCHEMBL11505104
• 3,3',5'-trihydroxy-4-methoxybibenzyl
• EWL7W9HQR5
• Dihydro-3,5,3-trihydroxy-4-methoxystilbene
• UNII-EWL7W9HQR5
• 60640-97-3
• 1,3-Benzenediol, 5-(2-(3-hydroxy-4-methoxyphenyl)ethyl)-
• 5-(2-(3-Hydroxy-4-methoxyphenyl)ethyl)benzene-1,3-diol

• Inchi： 1S/C15H16O4/c1-19-15-5-4-10(8-14(15)18)2-3-11-6-12(16)9-13(17)7-11/h4-9,16-18H,2-3H2,1H3
• InChI Key： XYWLGCOVGGWHHO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)CCC1C=C(C=C(C=1)O)O

Computed Properties

• Exact Mass: 260.10488
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes